(E)-N-(tert-butyl)-4-(cinnamamidomethyl)piperidine-1-carboxamide

• CAS: 1235696-96-4
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.471
• SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C=CC2=CC=CC=C2
• InChI: InChI=1S/C20H29N3O2/c1-20(2,3)22-19(25)23-13-11-17(12-14-23)15-21-18(24)10-9-16-7-5-4-6-8-16/h4-10,17H,11-15H2,1-3H3,(H,21,24)(H,22,25)/b10-9+
• InChIKey: MFISKFGHBGZAOH-MDZDMXLPSA-N
• Solubility: not available

Compound 19 Procurement Profile

This compound, identified as Compound ID No. 19 in US Patent 9,944,618, is a small-molecule, non-selective monoamine transporter inhibitor with a quantitatively unique triple reuptake inhibition (TRI) profile [1]. Its core structure consists of a piperidine-carboxamide scaffold linked to a cinnamamide moiety. Unlike clinically typical antidepressants which exhibit high selectivity for a single transporter (e.g., SSRIs) or an unbalanced dual profile, this compound demonstrates potent, sub-100 nanomolar affinity for the human norepinephrine transporter (NET), serotonin transporter (SERT), and dopamine transporter (DAT), making it a specialized tool for studying polypharmacological modulation of monoamine signaling [1].

1 Triple monoamine transporter inhibition profiling

2 Polypharmacological monoamine signaling pathway studies

3 Patent-defined piperidine-carboxamide scaffold tool compound

• [1] Richelson, E., Fauq, A. H., Carlier, P., & Monceaux, C. J. (2018). Inhibiting neurotransmitter reuptake. US Patent 9,944,618 B2. Mayo Foundation for Medical Education and Research. View Source

Why Compound 19 Has No Generic Substitute

Generic substitution of this compound with a selective serotonin or norepinephrine reuptake inhibitor is scientifically invalid for studies requiring concurrent modulation of all three monoamine transporters. Binding data from the patent family reveal that this compound has a balanced, multi-target affinity signature (NET Ki=1.90 nM, SERT Ki=4.30 nM, DAT Ki=17 nM) [1]. In contrast, the SNRI Desvenlafaxine (Compound 181) exhibits extreme selectivity for SERT over NET (NET Ki=668 nM, SERT Ki=4.10 nM), and the NRI Reboxetine (Compound 178) is highly selective for NET over SERT (NET Ki=2.90 nM, SERT Ki=99.5 nM) [2][3]. Replacing this tool compound with a selective or even an unbalanced dual inhibitor would fundamentally alter the experimental modulation of monoamine systems, leading to non-comparable pharmacodynamic outcomes [1][2][3].

SSRI / SNRI Class

Balanced triple transporter inhibition required

Lacks DAT engagement; monoamine modulation profile may not transfer

NRI Class

Verified DAT and SERT affinity needed

No reported DAT or meaningful SERT engagement; signaling context may shift

Unbalanced Dual Inhibitor

Balanced NET/SERT ratio context required

Skewed transporter selectivity may alter pharmacodynamic endpoint interpretation

• [1] BindingDB Entry BDBM388485. Activity data for US9944618, Compound ID No. 19 (Target Compound). View Source
• [2] BindingDB Entry BDBM86748. Activity data for Desvenlafaxine (US9944618, Compound ID No. 181). View Source
• [3] BindingDB Entry BDBM388642. Activity data for Reboxetine (US9944618, Compound ID No. 178). View Source

Compound 19 vs. In-Class Reuptake Inhibitors

NET/SERT Balance vs. Desvenlafaxine

Crucially, this target compound achieves a balanced inhibition of both NET and SERT (NET/SERT Ki ratio = 0.44), meaning it is even slightly more potent at NET. This contrasts sharply with the clinically used SNRI Desvenlafaxine, which, while a potent SERT inhibitor, has negligible NET affinity relative to SERT (NET/SERT Ki ratio = 163). In the same assay system, this represents a 370-fold difference in NET/SERT balance, transforming the pharmacological action from a balanced dual/triple inhibitor to a functionally SERT-selective one [1][2].

NET/SERT Balance vs Desvenlafaxine

Reported

Target NET/SERT ratio 0.44

Comparator ratio 163

Reported balanced NET/SERT dual engagement context

370-fold ratio difference; HEK293F radioligand uptake assay

Evidence Dimension	NET/SERT Inhibitory Binding Balance (Ki Ratio)
Target Compound Data	Ratio = 0.44 (NET Ki: 1.90 nM, SERT Ki: 4.30 nM)
Comparator Or Baseline	Desvenlafaxine (Compound 181): Ratio = 163 (NET Ki: 668 nM, SERT Ki: 4.10 nM)
Quantified Difference	370-fold difference in NET/SERT ratio.
Conditions	Human NET/SERT expressed in HEK293F cells; radioligand uptake inhibition assays (Patent US 9,944,618).

Why This Matters

For studies investigating the polypharmacology of concurrent NET and SERT blockade, only the target compound provides a balanced signal; Desvenlafaxine is functionally a selective SERT inhibitor in this assay system.

• [1] BindingDB Entry BDBM388485. Activity data for US9944618, Compound ID No. 19 (Target Compound). View Source
• [2] BindingDB Entry BDBM86748. Activity data for Desvenlafaxine (US9944618, Compound ID No. 181). View Source

Unique DAT Affinity vs. Reboxetine

A key differentiator is this compound's significant affinity for the dopamine transporter (DAT Ki = 17 nM). The well-known NRI Reboxetine is a highly selective NET inhibitor with no reported functional DAT inhibition at comparable concentrations. While Reboxetine's NET affinity is potent (Ki=2.90 nM), its inability to engage DAT means it cannot mimic the combined dopaminergic and noradrenergic modulation that this compound provides. This makes the target compound suitable for behavioral paradigms where dopaminergic tone is a critical variable, unlike Reboxetine [1][2].

DAT Engagement vs Reboxetine

Reported

Target DAT Ki 17 nM

Comparator: no reported DAT activity

Supports DAT pathway-response endpoint interpretation

HEK293F radioligand uptake assay; patent-defined scaffold

Evidence Dimension	DAT Inhibitory Affinity (Ki)
Target Compound Data	17 nM
Comparator Or Baseline	Reboxetine (Compound 178): DAT Ki not reported/not significantly active at relevant concentrations. NET Ki=2.90 nM, SERT Ki=99.5 nM.
Quantified Difference	Qualitative and quantitative differentiation: Target compound provides sub-100 nM DAT engagement; Reboxetine provides none.
Conditions	Human DAT/NET/SERT expressed in HEK293F cells; radioligand uptake inhibition assays (Patent US 9,944,618).

Why This Matters

If an investigator needs to modulate dopamine reuptake without relying on DAT-selective cocaine analogs, this compound provides a unique, patent-defined scaffold with verified DAT activity.

• [1] BindingDB Entry BDBM388485. Activity data for US9944618, Compound ID No. 19 (Target Compound). View Source
• [2] BindingDB Entry BDBM388642. Activity data for Reboxetine (US9944618, Compound ID No. 178). View Source

Superior SERT Affinity vs. Reboxetine

Beyond its balanced NET profile, the target compound also exhibits a 23-fold higher affinity for the human serotonin transporter (SERT Ki = 4.30 nM) compared to the NRI Reboxetine (SERT Ki = 99.5 nM). This quantifies the functional addition of serotonergic activity to a primarily noradrenergic scaffold, creating a neurochemical profile precisely opposite to that of Reboxetine: high NET/SERT engagement versus high NET engagement only [1][2].

SERT Affinity vs Reboxetine

Reported

23-fold higher SERT affinity

Reported serotonergic-noradrenergic engagement context

SERT Ki 4.30 vs 99.5 nM; HEK293F assay context

Evidence Dimension	SERT Inhibitory Affinity (Ki)
Target Compound Data	4.30 nM
Comparator Or Baseline	Reboxetine (Compound 178): 99.5 nM
Quantified Difference	23-fold higher affinity for SERT.
Conditions	Human SERT expressed in HEK293F cells; radioligand uptake inhibition assays (Patent US 9,944,618).

Why This Matters

This quantitatively confirms that the target compound adds a robust serotonergic component, making it a valid tool for studying serotonergic-noradrenergic interactions, whereas Reboxetine is a noradrenergic-only probe.

• [1] BindingDB Entry BDBM388485. Activity data for US9944618, Compound ID No. 19 (Target Compound). View Source
• [2] BindingDB Entry BDBM388642. Activity data for Reboxetine (US9944618, Compound ID No. 178). View Source

Compound 19 Research Applications

Triple Reuptake Validation in Resistant Depression

The compound's verified balanced inhibition of NET, SERT, and DAT (Ki values: 1.90, 4.30, and 17 nM, respectively) [1] makes it an ideal positive control tool for testing whether concurrent engagement of all three transporters improves efficacy in treatment-resistant depression models where selective inhibitors have failed. Its profile allows for direct hypothesis testing without the confounding selectivity of Desvenlafaxine or Reboxetine.

NA/DA vs. 5-HT/NA Interactions in Cognitive Tasks

Unlike Reboxetine, which only targets NET, this compound adds a meaningful DAT (17 nM) and SERT (4.30 nM) component [1]. This allows researchers to dissect the specific contributions of dopamine and serotonin to cognitive flexibility or attention in rodent models, using a single chemical scaffold rather than multiple tool compounds. This controls for pharmacokinetic variability inherent in combining different drugs.

Benchmark for TRI Scaffolds with Reduced DAT Selectivity

As a disclosed compound with a defined Ki of 17 nM at DAT, this molecule serves as a benchmark 'hit' for medicinal chemistry programs seeking to improve DAT affinity or achieve a different NET:SERT:DAT ratio. It provides a proven chemical starting point from a public patent [1], offering a baseline against which to measure improved selectivity or reduced off-target binding.

Application

Selection Property

Validation Focus

Triple transporter signaling in depression models

Balanced NET/SERT/DAT inhibition profile

Multi-transporter endpoint review

Dopamine-norepinephrine interaction research

Reported DAT engagement context

Dopaminergic tone endpoint monitoring

TRI scaffold medicinal chemistry studies

Patent-defined molecular scaffold

Selectivity ratio optimization review

• [1] BindingDB Entry BDBM388485. Activity data for US9944618, Compound ID No. 19 (Target Compound). View Source